Cas no 2229114-19-4 (2-(1,3-thiazol-5-yloxy)acetic acid)

2-(1,3-Thiazol-5-yloxy)acetic acid is a heterocyclic carboxylic acid derivative featuring a thiazole ring linked via an ether bridge to an acetic acid moiety. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The thiazole ring contributes to its potential bioactivity, while the acetic acid group enhances solubility and facilitates further functionalization. Its well-defined chemical properties enable precise modifications, supporting its use in the development of agrochemicals, medicinal compounds, and specialty chemicals. The compound’s stability under standard conditions ensures reliable handling and storage, making it a practical choice for research and industrial applications requiring tailored heterocyclic frameworks.
2-(1,3-thiazol-5-yloxy)acetic acid structure
2229114-19-4 structure
Product Name:2-(1,3-thiazol-5-yloxy)acetic acid
CAS No:2229114-19-4
MF:C5H5NO3S
MW:159.163100004196
CID:6024122
PubChem ID:165708178
Update Time:2025-06-08

2-(1,3-thiazol-5-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-thiazol-5-yloxy)acetic acid
    • EN300-1763814
    • 2229114-19-4
    • Inchi: 1S/C5H5NO3S/c7-4(8)2-9-5-1-6-3-10-5/h1,3H,2H2,(H,7,8)
    • InChI Key: HNZYIUDWMYHAOB-UHFFFAOYSA-N
    • SMILES: S1C=NC=C1OCC(=O)O

Computed Properties

  • Exact Mass: 158.99901420g/mol
  • Monoisotopic Mass: 158.99901420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 87.7Ų

2-(1,3-thiazol-5-yloxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1763814-0.05g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
0.05g
$948.0 2023-09-20
Enamine
EN300-1763814-0.1g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
0.1g
$993.0 2023-09-20
Enamine
EN300-1763814-0.25g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
0.25g
$1038.0 2023-09-20
Enamine
EN300-1763814-0.5g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
0.5g
$1084.0 2023-09-20
Enamine
EN300-1763814-1.0g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
1g
$1129.0 2023-06-03
Enamine
EN300-1763814-2.5g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
2.5g
$2211.0 2023-09-20
Enamine
EN300-1763814-5.0g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
5g
$3273.0 2023-06-03
Enamine
EN300-1763814-10.0g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
10g
$4852.0 2023-06-03
Enamine
EN300-1763814-1g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
1g
$1129.0 2023-09-20
Enamine
EN300-1763814-5g
2-(1,3-thiazol-5-yloxy)acetic acid
2229114-19-4
5g
$3273.0 2023-09-20

Additional information on 2-(1,3-thiazol-5-yloxy)acetic acid

Introduction to 2-(1,3-thiazol-5-yloxy)acetic acid (CAS No. 2229114-19-4)

2-(1,3-thiazol-5-yloxy)acetic acid, identified by the CAS number 2229114-19-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural motif of 1,3-thiazole integrated with an acetic acid moiety via an oxyalkyl linkage makes this molecule a promising candidate for further investigation in drug discovery and molecular pharmacology.

The thiazole ring is a heterocyclic structure composed of sulfur and nitrogen atoms, which is a common feature in many biologically active molecules. Its unique electronic properties and ability to participate in hydrogen bonding interactions make it an attractive scaffold for medicinal chemistry. In particular, derivatives of thiazole have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the acetic acid group in 2-(1,3-thiazol-5-yloxy)acetic acid introduces a carboxylic acid functionality, which can enhance the solubility and bioavailability of the compound, making it more suitable for pharmacological applications.

Recent advancements in chemical biology have highlighted the importance of thiazole derivatives in modulating various biological pathways. For instance, studies have demonstrated that certain thiazole-based compounds can inhibit key enzymes involved in cancer cell proliferation and metabolism. The structural flexibility of 2-(1,3-thiazol-5-yloxy)acetic acid allows for further derivatization, enabling the development of novel analogs with enhanced potency and selectivity. This has spurred interest in exploring its potential as a lead compound for the synthesis of new therapeutic agents.

The oxyalkyl linkage in 2-(1,3-thiazol-5-yloxy)acetic acid serves as a crucial pharmacophore, facilitating interactions with biological targets such as proteins and enzymes. This feature is particularly valuable in drug design, as it allows for fine-tuning of molecular properties to optimize binding affinity and pharmacokinetic profiles. The compound’s ability to engage with multiple biological targets simultaneously makes it a promising candidate for multitarget drug discovery efforts.

In vitro studies have begun to unravel the mechanistic basis of action for 2-(1,3-thiazol-5-yloxy)acetic acid. Preliminary research suggests that this compound may exert its effects by modulating signaling pathways associated with inflammation and cell growth. The interaction between the thiazole ring and specific amino acid residues in target proteins appears to be critical for its biological activity. Further investigation is needed to fully elucidate its mode of action and identify potential therapeutic applications.

The synthesis of 2-(1,3-thiazol-5-yloxy)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural diversification through combinatorial chemistry approaches.

The pharmaceutical industry has shown increasing interest in exploring novel derivatives of thiazole-based compounds, including 2-(1,3-thiazol-5-yloxy)acetic acid, due to their perceived safety profile and broad spectrum of biological activity. Clinical trials are being planned to evaluate the efficacy and tolerability of this compound in various disease models. The results from these trials will provide valuable insights into its potential as a therapeutic agent and guide future development efforts.

Environmental considerations also play a role in the development of new pharmaceuticals. The biodegradability and toxicity profile of 2-(1,3-thiazol-5-yloxy)acetic acid are being assessed to ensure that its use does not pose undue risks to ecosystems. Sustainable synthetic routes are being explored to minimize waste generation and reduce environmental impact during production.

The integration of computational chemistry techniques has accelerated the discovery process for compounds like 2-(1,3-thiazol-5-yloxy)acetic acid. Molecular modeling studies have been used to predict binding affinities and optimize lead structures before experimental validation. These computational tools provide a cost-effective means of identifying promising candidates for further investigation.

The future prospects for 2-(1,3-thiazol-5-yloxy)acetic acid appear promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. As our understanding of biological systems continues to grow, new opportunities will arise to harness the potential of this versatile compound.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.